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Compound Name: Mjn110

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mjn110 is a potent and selective inhibitor of monoacylglycerol lipase (MAGL), the primary
enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG).
By inhibiting MAGL, Mjn110 elevates the levels of 2-AG in the brain, leading to the modulation
of synaptic transmission, reduction of neuroinflammation, and normalization of synaptic protein
composition.[1][2][3] These properties make Mjn110 a valuable tool for in vitro studies aimed at
understanding the role of the endocannabinoid system in synaptic function and for the
development of novel therapeutics targeting neurological and neurodegenerative diseases.

This document provides detailed application notes and protocols for utilizing Mjn110 in in vitro
synaptic function research.

Mechanism of Action

Mjn110 selectively inhibits MAGL, leading to an accumulation of the endocannabinoid 2-AG.[1]
[2] 2-AG acts as a retrograde messenger, binding to and activating presynaptic cannabinoid
receptors, primarily CB1 and CB2 receptors.[1][2] This activation typically results in the
suppression of neurotransmitter release, thereby modulating both excitatory and inhibitory
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synaptic transmission.[1] Downstream effects include the suppression of neuroinflammatory
pathways and the normalization of glutamate and GABA receptor subunit expression.[2][3]
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Start: Culture and treat neurons
with Mjn110

Start: Culture primary neurons
on coverslips

Fix cells with 4% paraformaldehyde

Load neurons with Fura-2 AM l
(2 uL/mL in HBSS) for 30 min - ) )
Permeabilize with Triton X-100

: x

Pre-incubate with Mjn110
(0.5 - 1 uM) or vehicle for 30-60 min Block with serum

' x

Acquire baseline fluorescence Incubate with primary antibodies
(e.g., anti-GluR1, anti-GABAA01)

' x

Apply stimulus (e.g., Glutamate) Incubate with fluorescent
secondary antibodies

l l

Acquire fluorescence response

Mount coverslips

l l

Analyze changes in intracellular ) )
calcium concentration Image with fluorescence microscope
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Start: Prepare cultured neurons
for recording

Obtain whole-cell configuration

l

Record baseline sEPSCs/sIPSCs

l

Bath apply Mjn110

l

Record sEPSCs/sIPSCs in the
presence of Mjn110

l

Washout Mjn110 (optional)

l

Analyze frequency and amplitude
of SEPSCs/sIPSCs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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